Benzoicacid,3-cyano-4-[(2s)-2-Methylbutyl]-,4′-(octyloxy)[1,1′-biphenyl]-4-yl ester
Benzoicacid,3-cyano-4-[(2s)-2-Methylbutyl]-,4′-(octyloxy)[1,1′-biphenyl]-4-yl ester
Brand Name:
Vulcanchem
CAS No.:
118364-82-2
VCID:
VC0171432
InChI:
InChI=1S/C33H39NO3/c1-4-6-7-8-9-10-21-36-31-17-13-26(14-18-31)27-15-19-32(20-16-27)37-33(35)29-12-11-28(22-25(3)5-2)30(23-29)24-34/h11-20,23,25H,4-10,21-22H2,1-3H3/t25-/m0/s1
SMILES:
CCCCCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)OC(=O)C3=CC(=C(C=C3)CC(C)CC)C#N
Molecular Formula:
C33H39NO3
Molecular Weight:
497.7 g/mol
Benzoicacid,3-cyano-4-[(2s)-2-Methylbutyl]-,4′-(octyloxy)[1,1′-biphenyl]-4-yl ester
CAS No.: 118364-82-2
Main Products
VCID: VC0171432
Molecular Formula: C33H39NO3
Molecular Weight: 497.7 g/mol
![Benzoicacid,3-cyano-4-[(2s)-2-Methylbutyl]-,4′-(octyloxy)[1,1′-biphenyl]-4-yl ester - 118364-82-2](/images/no_structure.jpg)
| CAS No. | 118364-82-2 |
|---|---|
| Product Name | Benzoicacid,3-cyano-4-[(2s)-2-Methylbutyl]-,4′-(octyloxy)[1,1′-biphenyl]-4-yl ester |
| Molecular Formula | C33H39NO3 |
| Molecular Weight | 497.7 g/mol |
| IUPAC Name | [4-(4-octoxyphenyl)phenyl] 3-cyano-4-[(2S)-2-methylbutyl]benzoate |
| Standard InChI | InChI=1S/C33H39NO3/c1-4-6-7-8-9-10-21-36-31-17-13-26(14-18-31)27-15-19-32(20-16-27)37-33(35)29-12-11-28(22-25(3)5-2)30(23-29)24-34/h11-20,23,25H,4-10,21-22H2,1-3H3/t25-/m0/s1 |
| Standard InChIKey | QJSXHUTWKUHIAH-VWLOTQADSA-N |
| Isomeric SMILES | CCCCCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)OC(=O)C3=CC(=C(C=C3)C[C@@H](C)CC)C#N |
| SMILES | CCCCCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)OC(=O)C3=CC(=C(C=C3)CC(C)CC)C#N |
| Canonical SMILES | CCCCCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)OC(=O)C3=CC(=C(C=C3)CC(C)CC)C#N |
| PubChem Compound | 14766828 |
| Last Modified | Nov 11 2021 |
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